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Compound of Interest

Compound Name: 4-Biphenylyl disulfide

Cat. No.: B15242735

An In-depth Technical Guide to 4-Biphenylyl
Disulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Biphenylyl disulfide (also
known as Bis(biphenyl-4-yl) disulfide), a diaryl disulfide compound with significant potential in
biochemical research and as a precursor in organic synthesis. This document consolidates its
chemical and physical properties, provides a detailed experimental protocol for its synthesis,
and explores its known biological interactions and potential therapeutic applications. Particular
focus is given to its role as a modulator of protein disulfide isomerase and its relevance in
conditions associated with protein misfolding and oxidative stress.

Chemical and Physical Properties

4-Biphenylyl disulfide is a symmetrical aromatic disulfide. The presence of the biphenyl
groups influences its steric and electronic properties, making it a subject of interest in medicinal
chemistry and materials science.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15242735?utm_src=pdf-interest
https://www.benchchem.com/product/b15242735?utm_src=pdf-body
https://www.benchchem.com/product/b15242735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15242735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 19813-92-4
Molecular Formula C24H18S2
Molecular Weight 370.53 g/mol
1-phenyl-4-[(4-
IUPAC Name phenylphenyl)disulfanyllbenze
ne
Bis(biphenyl-4-yl) disulfide,
4,4'-Biphenylyl disulfide, Di-p-
Synonyms o
xenyl-disulfid, 4,4'-
disulfanediyldibiphenyl
Appearance Solid (form may vary)
N Soluble in organic solvents
Solubility

such as THF

Synthesis of 4-Biphenylyl Disulfide

A common and efficient method for the synthesis of 4-Biphenylyl disulfide is through the

oxidation of the corresponding thiol, 4-biphenylthiol.[2]

Experimental Protocol: Oxidation of 4-Biphenylthiol

This protocol outlines a general procedure for the synthesis of 4-Biphenylyl disulfide.

Materials:

4-Biphenylthiol

Stirring apparatus

lodine (I2) or Hydrogen Peroxide (H20:2) as an oxidizing agent

Suitable solvent (e.g., ethanol, dichloromethane)
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« Filtration equipment

e Recrystallization solvents (e.g., ethanol/water mixture)

Procedure:

Dissolve 4-biphenylthiol in a suitable solvent in a reaction flask equipped with a stirrer.

e Slowly add a solution of the oxidizing agent (e.g., iodine in ethanol) to the stirred solution of
4-biphenylthiol at room temperature.

» Continue stirring the reaction mixture for a specified time (typically a few hours) until the
reaction is complete, which can be monitored by thin-layer chromatography (TLC).

e Upon completion, the product, 4-Biphenylyl disulfide, will precipitate out of the solution.

o Collect the solid product by filtration and wash it with a suitable solvent to remove any
unreacted starting materials and byproducts.

» Purify the crude product by recrystallization from an appropriate solvent system to obtain
pure 4-Biphenylyl disulfide.

e Dry the purified product under vacuum.

General Reaction Scheme:

2 C12HoSH + |2 C24H18S2

(4-Biphenylthiol) (Oxidizing Agent) > (4-Biphenylyl disulfide) *2Hi

Click to download full resolution via product page
Caption: Oxidation of 4-biphenylthiol to 4-Biphenylyl disulfide.

Biological Activity and Potential Applications

4-Biphenylyl disulfide has garnered interest in the scientific community for its biological
activity, particularly its interaction with enzymes involved in protein folding.
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Interaction with Protein Disulfide Isomerase (PDI)

Research has indicated that 4-Biphenylyl disulfide can influence the activity of protein
disulfide isomerase (PDI).[2] PDI is a crucial enzyme in the endoplasmic reticulum that
catalyzes the formation and rearrangement of disulfide bonds in newly synthesized proteins,
ensuring their proper folding.

The interaction likely occurs through a thiol-disulfide exchange reaction between the disulfide
bond of 4-Biphenylyl disulfide and the cysteine residues in the active site of PDI. This
interaction can modulate the enzyme's activity, which has implications for cellular redox
homeostasis and protein quality control.
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Caption: Interaction of 4-Biphenylyl disulfide with PDI.

Potential in Drug Development

The ability of 4-Biphenylyl disulfide to interact with PDI and potentially other proteins with
reactive cysteine residues suggests its utility in drug development.[2] Conditions characterized
by protein misfolding and aggregation, such as neurodegenerative diseases, or those involving
oxidative stress, could be potential therapeutic targets. It serves as a valuable research tool to
probe the roles of disulfide bonding and redox signaling in various disease models.[2]

Further Research and Applications

Beyond its biological activity, 4-Biphenylyl disulfide serves as a chemical intermediate in the
synthesis of more complex molecules.[2] Its rigid biphenyl structure and the reactive disulfide
bond make it a versatile building block in organic chemistry and materials science for the
development of novel polymers and functional materials.

Conclusion

4-Biphenylyl disulfide is a compound with established utility in organic synthesis and
emerging significance in biochemical and pharmaceutical research. Its straightforward
synthesis and its ability to modulate key cellular processes such as protein folding highlight its
potential as both a research tool and a lead structure for the development of new therapeutic
agents. Further investigation into its mechanism of action and its effects in various biological
systems is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Biphenylyl disulfide CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15242735#4-biphenylyl-disulfide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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